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In Vivo Anti-Metastatic Efficacy of Thioridazine

Treatment Effect on Effect on Proposed
Cancer Model . . - -
Groups Primary Tumor Metastasis Mechanism of Action
Triple-Negative Thioridazine 63.73% 72.58% Inhibits PI3K/AKT
Breast Cancer hydrochloride inhibition in inhibition rate of pathway; induces
(TNBC) [1] (Thi-hyd) tumor weight spontaneous lung  GO/GL1 cell cycle arrest
monotherapy metastasis and apoptosis [1]
Triple-Negative Thioridazine Significant Marked inhibition Synergistic effect;
Breast Cancer (THZ) + inhibition of of lung metastasis targets CSCs;
(TNBC) [2] Carboplatin tumor growth suppresses
(CBP) PIBK/AKT/mTOR and
combination induces ER stress [2]
Hepatocellular Thioridazine Decreased Inhibits cell Suppresses stemness
Carcinoma (THIO) tumorigenesis migration and genes (CD133,
(HCC) [3] monotherapy capacity in mice  epithelial- OCT4); modulates
mesenchymal dopamine receptors [3]

transition (EMT)
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Experimental Models & Key Methodologies

The validity of these findings is supported by robust in vivo models and detailed experimental protocols.

¢ Animal and Cell Models: The most common model for metastatic TNBC is the mouse model
implanted with 4T1 cells, which readily metastasize to the lungs [1] [2]. For Hepatocellular Carcinoma
(HCC), studies use lines like LM3 and Huh?7 in xenograft models on nude mice [3].

¢ Treatment Protocols: In vivo, Thioridazine is often dissolved in a vehicle of ethanol/Cremophor
EL/saline (12.5:12.5:75) for administration [1].

¢ Metastasis Assessment: The primary method for quantifying metastasis is counting lung
metastatic nodules after sacrifice, with tissues processed for H&E staining for histological
confirmation [1] [2].

¢ Mechanistic Analysis: Immunohistochemistry (IHC) and Western blotting on tumor tissues are
standard for analyzing changes in protein expression related to proliferation (Ki67), apoptosis
(cleaved caspase-3), and key signaling pathways (p-AKT, p-PI3K) [1] [2].

Mechanism of Action Signaling Pathway

The anti-metastatic effect of Thioridazine is multi-faceted, as shown in the following pathway.
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Research Context and Considerations

¢ Focus on Preclinical Data: The findings are from animal models; efficacy and safety in humans are
not yet established.

e Overcoming Metastasis Challenges: This research aligns with a growing focus on developing
specific anti-metastatic drugs, a major challenge in oncology [4].

¢ Advanced Metastasis Models: Emerging tools like microfluidic "metastasis-on-chip" assays are
being developed for high-throughput drug screening, which could future validation of anti-metastatic
agents [5].

The collective evidence strongly suggests that thioridazine is a promising repurposed drug candidate for

inhibiting metastasis, particularly for aggressive cancers like TNBC.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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